Cas no 1187168-13-3 (5-(4-Ethylbenzoyl)-2-methylpyridine)

• Product Name: 5-(4-Ethylbenzoyl)-2-methylpyridine
• CAS No: 1187168-13-3
• MF: C₁₅H₁₅NO
• MW: 225.285703897476
• MDL: MFCD13153234
• CID: 4684677
• Update Time: 2025-05-23

5-(4-Ethylbenzoyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-(4-Ethylbenzoyl)-2-methylpyridine
• (4-Ethylphenyl)(6-methylpyridin-3-yl)methanone
• BC4466937

• MDL： MFCD13153234
• Inchi： 1S/C15H15NO/c1-3-12-5-8-13(9-6-12)15(17)14-7-4-11(2)16-10-14/h4-10H,3H2,1-2H3
• InChI Key： RGIVPUMPGGLKLH-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC(C)=CC=1)C1C=CC(=CC=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 256
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-(4-Ethylbenzoyl)-2-methylpyridine

5-(4-Ethylbenzoyl)-2-methylpyridine: A Comprehensive Overview

The compound 5-(4-Ethylbenzoyl)-2-methylpyridine, identified by the CAS number 1187168-13-3, is a significant molecule in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. Recent studies have highlighted its role in drug discovery, material science, and as a building block in organic synthesis.

The structure of 5-(4-Ethylbenzoyl)-2-methylpyridine consists of a pyridine ring substituted at the 2-position with a methyl group and at the 5-position with a 4-ethylbenzoyl group. This substitution pattern imparts distinctive electronic and steric properties to the molecule, making it a versatile compound for further chemical modifications. The pyridine ring, being an aromatic heterocycle, contributes to the compound's stability and reactivity, while the benzoyl group introduces additional functionality, such as potential for hydrogen bonding and π-π interactions.

Recent research has focused on the synthesis and characterization of 5-(4-Ethylbenzoyl)-2-methylpyridine. Studies have explored various synthetic routes, including nucleophilic aromatic substitution and coupling reactions, to optimize its preparation. These methods have been refined to improve yield and purity, making the compound more accessible for large-scale applications. The compound's stability under different conditions has also been investigated, revealing its resistance to thermal degradation and susceptibility to photochemical reactions.

In terms of applications, 5-(4-Ethylbenzoyl)-2-methylpyridine has shown promise in pharmacology as a lead compound for drug development. Its ability to interact with biological targets through non-covalent interactions makes it a valuable candidate for designing bioactive molecules. For instance, recent studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways, highlighting its role in therapeutic interventions.

Beyond pharmacology, this compound has found applications in material science, particularly in the development of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The nitrogen atom in the pyridine ring serves as a coordinating site for metal ions, enabling the formation of robust structures with potential uses in gas storage and catalysis.

The environmental impact of 5-(4-Ethylbenzoyl)-2-methylpyridine has also been a topic of recent research. Studies have assessed its biodegradability and toxicity profiles under various conditions, providing insights into its safe handling and disposal. These findings are crucial for ensuring that the compound's use aligns with sustainability goals and regulatory standards.

In conclusion, 5-(4-Ethylbenzoyl)-2-methylpyridine, CAS No 1187168-13-3, stands out as a multifaceted compound with diverse applications across scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a key player in future research endeavors. As ongoing studies continue to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.